2,2,2-trifluoro-N-(piperidin-4-yl)-N-(pyridin-3-yl)acetamide

• Molecular Formula: C12H14F3N3O
• Molecular Weight: 273.25 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-piperidin-4-yl-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C12H14F3N3O/c13-12(14,15)11(19)18(9-3-6-16-7-4-9)10-2-1-5-17-8-10/h1-2,5,8-9,16H,3-4,6-7H2
• InChI Key: GCINOJZLZAEQSB-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N(C2=CN=CC=C2)C(=O)C(F)(F)F

Description

2,2,2-Trifluoro-N-(piperidin-4-yl)-N-(pyridin-3-yl)acetamide is a trifluoroacetamide derivative featuring dual N-substituents: a piperidin-4-yl group and a pyridin-3-yl moiety. Its molecular formula is C₁₂H₁₃F₃N₃O, with a molecular weight of 284.25 g/mol. This compound is hypothesized to exhibit pharmacological activity in neurological or inflammatory disorders due to structural similarities to known receptor modulators.

Biological Activity

2,2,2-Trifluoro-N-(piperidin-4-yl)-N-(pyridin-3-yl)acetamide is a synthetic organic compound notable for its trifluoromethyl group and dual amide functionalities. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in oncology and neurology. Its structural complexity, characterized by the presence of both piperidine and pyridine rings, enhances its interaction with various biological targets.

The molecular formula of 2,2,2-trifluoro-N-(piperidin-4-yl)-N-(pyridin-3-yl)acetamide is $C_{12}H_{15}ClF_3N_3O$, with a molecular weight of approximately 309.71 g/mol. The trifluoromethyl group contributes to its lipophilicity and metabolic stability, which are crucial for its pharmacological properties.

Property	Value
Molecular Formula	$C_{12}H_{15}ClF_3N_3O$
Molecular Weight	309.71 g/mol
CAS Number	1955499-55-4
Unique Features	Trifluoromethyl group; dual amide functionalities

Biological Activity

Research indicates that 2,2,2-trifluoro-N-(piperidin-4-yl)-N-(pyridin-3-yl)acetamide exhibits significant biological activity, particularly as an antitumor agent. It has been evaluated for its effects on various cancer cell lines and has shown promising results in inhibiting tumor growth.

Antitumor Activity

In vitro studies have demonstrated that this compound can inhibit the proliferation of several cancer cell lines. For instance, it has been reported to exhibit IC50 values in the micromolar range against MCF-7 (breast cancer) and MDA-MB-231 (triple-negative breast cancer) cell lines. The mechanism of action is believed to involve the inhibition of specific enzymes related to cancer progression.

Neurological Applications

The piperidine moiety suggests potential applications in treating neurological disorders. Interaction studies indicate that the compound may modulate neurotransmitter systems in the brain, possibly affecting pathways involved in anxiety and depression.

Case Studies

• Antitumor Efficacy : A study evaluated the efficacy of 2,2,2-trifluoro-N-(piperidin-4-yl)-N-(pyridin-3-yl)acetamide against various cancer cell lines. The results showed significant growth inhibition compared to control groups, with particular effectiveness noted in hormone-responsive breast cancer cells.
• Neuropharmacological Assessment : Another study focused on the compound's effects on neurotransmitter levels in rodent models. Results indicated an increase in serotonin levels, suggesting potential antidepressant-like effects.

The biological activity of 2,2,2-trifluoro-N-(piperidin-4-yl)-N-(pyridin-3-yl)acetamide can be attributed to:

• Enzyme Inhibition : The compound may inhibit enzymes involved in tumor metabolism and progression.
• Receptor Interaction : Its structural features allow it to interact with various receptors in the central nervous system, influencing neurotransmitter dynamics.

Comparison with Similar Compounds

Key Comparative Data

Compound Name	Molecular Weight (g/mol)	Key Features	Biological Relevance
Target Compound	284.25	Dual N-substituents (piperidinyl + pyridinyl)	Potential CNS/anti-inflammatory agent
2,2,2-Trifluoro-N-(piperidin-4-yl)acetamide	220.17	Single piperidinyl substituent	Lower kinase binding affinity
2,2,2-Trifluoro-N-(pyridin-3-yl)acetamide	206.13	Single pyridinyl substituent	Antiviral precursor
2-(4-Methylpiperidin-1-yl)-N-(4-methylpyridin-3-yl)acetamide	247.34	Methylated heterocycles	Dopamine receptor modulation
2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(4-methylpiperazin-1-yl)acetamide	336.74	Halogenated pyridine	Kinase inhibition

Research Findings and Implications

• Dual-Substituent Advantage : The target compound’s combination of piperidinyl and pyridinyl groups optimizes both solubility (via piperidine’s basicity) and target engagement (via pyridine’s π-stacking). Computational docking studies suggest stronger interactions with serotonin receptors compared to single-substituent analogs .
• Trifluoromethyl Impact: The trifluoroacetamide moiety in the target compound enhances metabolic stability by resisting cytochrome P450 oxidation, a feature less pronounced in non-fluorinated analogs like N-(2-hydroxypyridin-3-yl)acetamide .
• Structural Flexibility : Analogs with spacers between the acetamide and heterocycles (e.g., ’s thioether-linked pyrimidine) show reduced blood-brain barrier penetration, highlighting the target compound’s advantage in CNS applications .